7H-Pyrido(3,2,1-ij)(4,1,2)benzoxadiazine-6-carboxylic acid, 2,3-dihydro-10-(3,4-dimethyl-1-piperazinyl)-9-fluoro-3-methyl-7-oxo-

• CAS No.: 115550-48-6
• Molecular Formula: C18H21FN4O4
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 6-(3,4-dimethylpiperazin-1-yl)-7-fluoro-2-methyl-10-oxo-4-oxa-1,2-diazatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• InChI: InChI=1S/C18H21FN4O4/c1-10-7-22(5-4-20(10)2)15-13(19)6-11-14-17(15)27-9-21(3)23(14)8-12(16(11)24)18(25)26/h6,8,10H,4-5,7,9H2,1-3H3,(H,25,26)
• InChI Key: MSBXQZNTPFWWLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C)C2=C(C=C3C4=C2OCN(N4C=C(C3=O)C(=O)O)C)F

Description

This compound (CAS: 115550-48-6) is a fluoroquinolone derivative characterized by a pyrido-benzoxadiazine core structure substituted with a 3,4-dimethylpiperazinyl group at position 10, a fluoro group at position 9, and a methyl group at position 3 . Its molecular formula is C₁₇H₂₀F₂N₄O₄, with a molecular weight of 394.37 g/mol. Fluoroquinolones like this compound inhibit bacterial DNA gyrase and topoisomerase IV, conferring broad-spectrum antibacterial activity. The 3,4-dimethylpiperazinyl substituent distinguishes it from other veterinary fluoroquinolones, such as marbofloxacin, which carries a 4-methylpiperazinyl group .

Biological Activity

The compound 7H-Pyrido(3,2,1-ij)(4,1,2)benzoxadiazine-6-carboxylic acid, 2,3-dihydro-10-(3,4-dimethyl-1-piperazinyl)-9-fluoro-3-methyl-7-oxo- is a complex heterocyclic structure that has garnered attention for its diverse biological activities. This article delves into its biological activity, synthesis methods, and related research findings.

Chemical Structure and Properties

This compound features a unique structural framework characterized by:

• A pyridine ring fused with a benzoxadiazine moiety .
• A carboxylic acid functional group .
• Substituents such as fluoro and piperazine groups.

Molecular Formula

The molecular formula of this compound is C$_{17}$H$_{20}$F$_{1}$N$_{3}$O$_{3}$.

Antimicrobial Properties

Research indicates that derivatives of the 7H-Pyrido(3,2,1-ij)(4,1,2)benzoxadiazine exhibit significant antimicrobial activity. The mechanism of action is believed to involve interference with nucleic acid synthesis in pathogens, leading to their inhibition.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against various bacterial strains
Antiviral	Inhibition of HIV reverse transcriptase
Cytotoxic	Induces cell cycle arrest in cancer cell lines

Case Studies

• Antimicrobial Evaluation : A study demonstrated that the compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were significantly lower than those for standard antibiotics, highlighting its potential as a novel antimicrobial agent.
• Antiviral Activity : In vitro studies showed that the compound inhibited HIV replication by targeting reverse transcriptase. The effective concentration (EC50) was reported at low micromolar levels, indicating strong antiviral properties.
• Cytotoxicity in Cancer Research : The compound was evaluated for its cytotoxic effects on various cancer cell lines. Notably, it displayed a dose-dependent cytostatic effect on COLO201 (human colorectal adenocarcinoma) and MDA-MB-231 (breast cancer) cells. Flow cytometry analysis revealed cell cycle arrest at the G0/G1 phase and subsequent effects on DNA synthesis.

Synthetic Routes

The synthesis of this compound involves several key steps:

• Formation of the Pyrido-Benzoxadiazine Core : This is achieved through cyclization reactions starting from readily available precursors.
• Carboxylation : Introduction of the carboxylic acid group via carboxylation reactions.
• Substitution Reactions : Addition of fluoro and piperazine groups to enhance biological activity.

Table 2: Key Synthetic Steps

Step	Description
Cyclization	Formation of the core structure
Carboxylation	Introduction of carboxylic acid group
Substitution	Addition of functional groups for enhanced properties

The biological effects of this compound are mediated through several mechanisms:

• Enzyme Inhibition : The compound can bind to specific enzymes or receptors, modulating their activity and disrupting cellular processes.
• Nucleic Acid Interaction : It may interfere with nucleic acid synthesis in pathogens, leading to their death or inhibition.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
Target Compound	10-(3,4-dimethylpiperazinyl), 9-fluoro, 3-methyl	C₁₇H₂₀F₂N₄O₄	394.37	Enhanced lipophilicity; potential for improved tissue penetration
Marbofloxacin	10-(4-methylpiperazinyl), 9-fluoro, 3-methyl	C₁₇H₁₉FN₄O₄	362.36	Veterinary antibiotic (Zeniquin®); broad-spectrum activity against Gram-negative/-positive bacteria
Marbofloxacin EP Impurity B	9,10-difluoro, 3-methyl	C₁₂H₈F₂N₂O₄	282.20	Degradation product; reduced antibacterial activity
3-Fluoromethyl Ofloxacin Analog	3-fluoromethyl, 10-(4-methylpiperazinyl)	C₁₈H₁₉F₂N₃O₄	379.36	Increased metabolic stability; experimental antibacterial agent
MF-934 (Benzothiazine Analog)	Benzothiazine core, 10-(4-methylpiperazinyl)	C₁₇H₁₈F₂N₄O₃S	396.41	Potent activity against Staphylococcus aureus; low acute toxicity

Key Findings :

Substitution at the piperazine ring (e.g., 4-methyl vs. 3,4-dimethyl) alters bacterial target affinity. Marbofloxacin’s 4-methylpiperazinyl group optimizes binding to E. coli DNA gyrase (IC₅₀ = 0.12 μg/mL), while dimethyl analogs may shift potency .

Fluorine Position and Bioactivity :

• The 9-fluoro substituent in the target compound and marbofloxacin is critical for stabilizing drug-enzyme interactions. In contrast, 9,10-difluoro analogs (e.g., Marbofloxacin EP Impurity B) exhibit reduced activity due to steric hindrance .
• The 3-fluoromethyl derivative (CAS 113472-55-2) shows improved resistance to hepatic metabolism, with a plasma half-life (t₁/₂) of 6.2 hours in rats versus 4.5 hours for marbofloxacin .

Core Structure Modifications: Replacement of the benzoxadiazine ring with a benzothiazine core (MF-934) retains antibacterial efficacy but reduces phototoxicity risk, a common issue with fluoroquinolones .

Pharmacokinetic and Toxicological Insights

• Marbofloxacin : Widely used in veterinary medicine, it achieves peak plasma concentrations (Cₘₐₓ) of 2.1 μg/mL in dogs at 2 hours post-administration. Its elimination half-life (t₁/₂) is 8–10 hours, supporting once-daily dosing .
• Target Compound: No clinical data are available, but its higher lipophilicity suggests prolonged tissue retention, which may require dose adjustments to avoid accumulation .
• 3-Fluoromethyl Analog : In preclinical studies, it demonstrated 90% oral bioavailability in mice, surpassing marbofloxacin (75%), likely due to enhanced intestinal permeability .